Cas no 1804144-25-9 (Methyl 2-bromo-4-(2-cyanoethyl)benzoate)
1804144-25-9 structure
Product Name:Methyl 2-bromo-4-(2-cyanoethyl)benzoate
CAS No:1804144-25-9
MF:C11H10BrNO2
MW:268.106602191925
CID:4950855
Update Time:2023-08-22
Methyl 2-bromo-4-(2-cyanoethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-bromo-4-(2-cyanoethyl)benzoate
-
- Inchi: 1S/C11H10BrNO2/c1-15-11(14)9-5-4-8(3-2-6-13)7-10(9)12/h4-5,7H,2-3H2,1H3
- InChI Key: BOTOOPFLAOPROE-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OC)C=CC(=C1)CCC#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 271
- XLogP3: 2.4
- Topological Polar Surface Area: 50.1
Methyl 2-bromo-4-(2-cyanoethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015013855-250mg |
Methyl 2-bromo-4-(2-cyanoethyl)benzoate |
1804144-25-9 | 97% | 250mg |
484.80 USD | 2021-06-21 | |
| Alichem | A015013855-500mg |
Methyl 2-bromo-4-(2-cyanoethyl)benzoate |
1804144-25-9 | 97% | 500mg |
823.15 USD | 2021-06-21 | |
| Alichem | A015013855-1g |
Methyl 2-bromo-4-(2-cyanoethyl)benzoate |
1804144-25-9 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Methyl 2-bromo-4-(2-cyanoethyl)benzoate Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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